5-methyl-4-{4-[(5-methyl-1,2-oxazol-3-yl)methyl]piperazin-1-yl}-2-(methylsulfanyl)pyrimidine

• IUPAC Name: 5-methyl-3-[[4-(5-methyl-2-methylsulfanylpyrimidin-4-yl)piperazin-1-yl]methyl]-1,2-oxazole
• InChI: InChI=1S/C15H21N5OS/c1-11-9-16-15(22-3)17-14(11)20-6-4-19(5-7-20)10-13-8-12(2)21-18-13/h8-9H,4-7,10H2,1-3H3
• InChI Key: ZKGOFBMESXRZGK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)CN2CCN(CC2)C3=NC(=NC=C3C)SC
• Molecular Formula: C15H21N5OS
• Molecular Weight: 319.4 g/mol
• CAS No.: 2640866-69-7

Description

The compound 5-methyl-4-{4-[(5-methyl-1,2-oxazol-3-yl)methyl]piperazin-1-yl}-2-(methylsulfanyl)pyrimidine is a pyrimidine derivative characterized by three key structural features:

• Core: A pyrimidine ring substituted at positions 2, 4, and 4.
• Position 4: A piperazine moiety linked to a 5-methyl-1,2-oxazol-3-ylmethyl group.
• Position 2: A methylsulfanyl (-SMe) group.
• Position 5: A methyl (-Me) group.

The methylsulfanyl group may enhance lipophilicity, influencing membrane permeability and metabolic stability .

Mechanism of Action

Target of Action

It’s worth noting that oxazole derivatives, which are part of the compound’s structure, have been associated with a wide spectrum of biological activities.

Mode of Action

Oxazole derivatives have been known to interact with various biological targets, leading to a range of effects such as antimicrobial, anticancer, anti-inflammatory, and antioxidant activities.

Biochemical Pathways

It’s worth noting that oxazole derivatives have been associated with various biological activities, suggesting that they may interact with multiple biochemical pathways.

Result of Action

Given the known biological activities of oxazole derivatives, it can be inferred that this compound may have a range of effects at the molecular and cellular level.

Biological Activity

5-Methyl-4-{4-[(5-methyl-1,2-oxazol-3-yl)methyl]piperazin-1-yl}-2-(methylsulfanyl)pyrimidine is a heterocyclic compound that has garnered attention for its potential biological activities. This article provides a comprehensive review of its biological activity, including synthesis, pharmacological properties, and relevant case studies.

Chemical Structure and Synthesis

The compound's structure features a pyrimidine core substituted with a methylsulfanyl group and a piperazine moiety linked to a 5-methyl-1,2-oxazole. The synthesis typically involves multi-step reactions that incorporate various reagents to achieve the desired heterocyclic framework.

Biological Activity Overview

The biological activities of this compound are primarily attributed to its structural components, which are known to exhibit diverse pharmacological effects. The following sections detail specific activities observed in research studies.

Antimicrobial Activity

Numerous studies have evaluated the antimicrobial potential of compounds similar to 5-methyl-4-{4-[(5-methyl-1,2-oxazol-3-yl)methyl]piperazin-1-yl}-2-(methylsulfanyl)pyrimidine. For instance, derivatives containing piperazine and oxazole rings have shown significant antibacterial effects against various strains of bacteria. The mechanism often involves interference with bacterial cell wall synthesis or enzyme inhibition.

Enzyme Inhibition

This compound has been investigated for its ability to inhibit key enzymes such as acetylcholinesterase (AChE) and urease. In one study, derivatives exhibited IC50 values ranging from 0.63 µM to 6.28 µM for AChE inhibition, indicating strong potential as therapeutic agents for conditions like Alzheimer's disease .

Anticancer Activity

Research indicates that similar compounds have demonstrated anticancer properties through mechanisms such as apoptosis induction and cell cycle arrest. For example, studies have shown that pyrimidine derivatives can inhibit tumor growth in various cancer cell lines by modulating signaling pathways involved in cell proliferation .

Case Studies

• Case Study on Antibacterial Activity : A recent study synthesized several piperazine derivatives and evaluated their antibacterial activity against Gram-positive and Gram-negative bacteria. The results indicated that compounds with the oxazole moiety exhibited enhanced activity compared to traditional antibiotics .
• Case Study on Enzyme Inhibition : Another investigation focused on the AChE inhibitory activity of synthesized compounds related to 5-methyl-4-{4-[(5-methyl-1,2-oxazol-3-yl)methyl]piperazin-1-yl}-2-(methylsulfanyl)pyrimidine. The findings revealed that certain modifications in the chemical structure led to improved inhibition rates, suggesting a structure–activity relationship crucial for drug design .

Table 1: Biological Activities of Related Compounds

Compound Name	Activity Type	IC50 Value (µM)	Reference
Compound A	AChE Inhibition	0.63
Compound B	Antibacterial	2.14
Compound C	Anticancer	N/A

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound shares structural motifs with several analogs, enabling comparisons of pharmacological and physicochemical properties. Below, we analyze key differences and similarities.

Structural Analogues and Core Variations

Compound Name	Core Structure	Substituents at Position 4	Molecular Weight	Key Features	Reference
5-methyl-4-{4-[(5-methyl-1,2-oxazol-3-yl)methyl]piperazin-1-yl}-2-(methylsulfanyl)pyrimidine	Pyrimidine	Piperazine + 5-methylisoxazolylmethyl	~350 g/mol*	High lipophilicity due to -SMe; potential CNS penetration	N/A
4-Cyclobutyl-6-{4-[(5-methyl-1,2-oxazol-3-yl)methyl]piperazin-1-yl}-2-(methylsulfanyl)pyrimidine	Pyrimidine	Cyclobutyl at position 4 (vs. methyl in target compound)	~378 g/mol*	Increased steric bulk may reduce binding affinity
6-Bromo-7-{4-[(5-methylisoxazol-3-yl)methyl]piperazin-1-yl}-2-[4-(4-methylpiperazin-1-yl)phenyl]-1H-imidazo[4,5-b]pyridine	Imidazopyridine	Piperazine + 5-methylisoxazolylmethyl; bromine at position 6; additional piperazine-phenyl	551.48 g/mol	Bromine enhances molecular weight; dual piperazine groups may improve solubility
2-{4-[(1,3-Benzodioxol-5-yl)methyl]piperazin-1-yl}pyrimidine	Pyrimidine	Benzodioxolylmethyl (vs. 5-methylisoxazolylmethyl)	298.34 g/mol	Benzodioxole group increases polarity; orthorhombic crystal packing

*Estimated based on structural analogs.

Key Observations

Core Heterocycle Influence: Pyrimidine-based compounds (target compound, ) generally exhibit lower molecular weights (<400 g/mol) compared to imidazopyridine derivatives (e.g., ). This may influence bioavailability and diffusion across membranes.

Substituent Effects :

• Piperazine Modifications : The 5-methylisoxazolylmethyl group (target compound) is less polar than the benzodioxolylmethyl group in , which could reduce aqueous solubility but improve blood-brain barrier penetration.
• Halogenation : Bromine in increases molecular weight and may affect electronic properties (e.g., dipole moments) and binding kinetics.

Crystallographic Data :

• The benzodioxole derivative crystallizes in an orthorhombic system (space group Pccn), with unit cell dimensions a = 21.3085 Å, b = 18.6249 Å, c = 7.4885 Å. This suggests tight packing due to planar benzodioxole, which may correlate with higher melting points compared to the target compound .

Solubility and Pharmacokinetics

• The methoxyphenyl-piperazine-sulfonyl pyrimidine dione in has a measured solubility of 17.9 µg/mL at pH 7.4, attributed to the sulfonyl and dione groups. In contrast, the target compound’s methylsulfanyl group likely reduces solubility but enhances lipophilicity.
• Piperazine-containing compounds (e.g., ) often exhibit moderate solubility due to their basic nitrogen atoms, which can form salts with improved bioavailability.